![molecular formula C9H10INO2 B1429581 Ethyl 3-amino-4-iodobenzoate CAS No. 1261569-51-0](/img/structure/B1429581.png)
Ethyl 3-amino-4-iodobenzoate
Overview
Description
Ethyl 3-amino-4-iodobenzoate is a chemical compound with the CAS Number: 1261569-51-0 . It has a molecular weight of 291.09 . The IUPAC name for this compound is ethyl 3-amino-4-iodobenzoate .
Synthesis Analysis
The synthesis of Ethyl 3-amino-4-iodobenzoate involves the reaction between 4-iodoaniline and ethyl chloroformate in the presence of a base.
Molecular Structure Analysis
The molecular formula of Ethyl 3-amino-4-iodobenzoate is C9H10INO2 . It has an average mass of 291.086 Da and a monoisotopic mass of 290.975616 Da .
Chemical Reactions Analysis
Ethyl 3-iodobenzoate, a related compound, is known to afford arylzinc bromide via reaction with i-PrMgBr in THF, followed by reaction with ZnBr2 . Ethyl 4-iodobenzoate, another related compound, can be used in the synthesis of biphenyl derivatives via Negishi cross-coupling with the intermediates of the type ArMg (tmp)·2LiCl (tmp = trimethylolpropane) .
Physical And Chemical Properties Analysis
Ethyl 3-amino-4-iodobenzoate is a powder with a melting point of 78-80°C .
Scientific Research Applications
Synthesis of Arylzinc Bromide
Ethyl 3-amino-4-iodobenzoate can be used to synthesize arylzinc bromide, which is a functionalized arylmagnesium compound. This process involves a reaction with i-PrMgBr in THF, followed by a reaction with ZnBr2 .
Dye Synthesis
In the field of industrial applications, ethyl 3-amino-4-iodobenzoate is utilized for dye synthesis. The compound’s structure allows it to be incorporated into various dye molecules .
Organometallic Reagents
This compound serves as a starting material in the synthesis of polyfunctional organometallic reagents like p-carbomethoxyphenylmagnesium bromide. These reagents are crucial building blocks for synthesizing complex target molecules .
Negishi Cross Coupling
Ethyl 3-amino-4-iodobenzoate is also used in the synthesis of biphenyl derivatives through Negishi cross-coupling reactions. This involves intermediates of the type ArMg(tmp)·2LiCl (tmp = trimethylolpropane) .
Research and Experiments
Due to its diverse properties, ethyl 3-amino-4-iodobenzoate is commonly used in scientific experiments and research. It serves as a versatile compound in various chemical reactions.
Synthesis of Functionalized Arylmagnesium Compounds
The compound is instrumental in synthesizing functionalized arylmagnesium compounds, which are valuable intermediates in organic synthesis .
Safety And Hazards
properties
IUPAC Name |
ethyl 3-amino-4-iodobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10INO2/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h3-5H,2,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBJZQAQWVLGNJY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)I)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10INO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00732879 | |
Record name | Ethyl 3-amino-4-iodobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00732879 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-amino-4-iodobenzoate | |
CAS RN |
1261569-51-0 | |
Record name | Ethyl 3-amino-4-iodobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00732879 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.